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Compound of Interest

Compound Name: 2-Methyl-1H-indol-4-ol
CAS No.: 35320-67-3
Cat. No.: B113476

Get Quote

\ J

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals engaged in drug development, focusing on the core chemical and physical
properties of 2-Methyl-1H-indol-4-ol. The indole scaffold is a cornerstone in medicinal
chemistry, forming the structural basis for a multitude of natural products and synthetic
pharmaceuticals.[1][2][3] The strategic placement of methyl and hydroxyl groups on the indole
ring, as seen in 2-Methyl-1H-indol-4-ol, can significantly influence its biological activity and
pharmacokinetic profile.

Physicochemical and Structural Characteristics

The fundamental properties of a compound are critical for its application in research and
development. 2-Methyl-1H-indol-4-ol is a derivative of indole, a bicyclic aromatic heterocycle.

[4]

Molecular Identity and Weight

The molecular formula for 2-Methyl-1H-indol-4-ol is CoHoNO.[5] This composition gives it a
molar mass of 147.17 g/mol .[5][6]

Key Physicochemical Data
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A summary of the key physicochemical properties of 2-Methyl-1H-indol-4-ol is presented in
the table below. These parameters are essential for predicting its behavior in various
experimental and biological systems.

Property Value Source
Molecular Formula CoHoaNO [5]
Molar Mass 147.17 g/mol [51[6]
Melting Point 122-124°C [5]
Boiling Point (Predicted) 339.2+22.0°C [5]
Density (Predicted) 1.262 + 0.06 g/cm?3 [5]

Spectroscopic Profile

While specific spectral data for 2-Methyl-1H-indol-4-ol is not readily available in the provided
search results, a predicted spectroscopic profile can be inferred based on its structure and data
from analogous indole derivatives.

'H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons on the benzene and pyrrole rings, a singlet for the methyl group, and signals for the
hydroxyl and amine protons.

e 13C NMR: The carbon NMR would display signals corresponding to the nine carbon atoms in
the molecule, with characteristic shifts for the aromatic carbons, the methyl carbon, and the
carbons bonded to the nitrogen and oxygen atoms.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to the molecular weight of the compound. Fragmentation patterns would likely
involve the loss of the methyl or hydroxyl groups.

e Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands
corresponding to the N-H and O-H stretching vibrations, as well as C-H and C=C bonds of
the aromatic system.
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Synthesis and Reactivity

The synthesis of substituted indoles can be achieved through various established methods. A
common approach is the Fischer indole synthesis. For 2-Methyl-1H-indol-4-ol, a plausible
synthetic route could involve the reaction of a suitably substituted phenylhydrazine with a
ketone.

Proposed Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a 2-methyl-
substituted indole, which could be adapted for 2-Methyl-1H-indol-4-ol.
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Caption: Generalized Fischer indole synthesis workflow.

Applications in Drug Discovery and Development

The indole nucleus is a privileged scaffold in medicinal chemistry due to its presence in
numerous biologically active compounds.[1][2][3] Indole derivatives have been successfully
developed into drugs for a wide range of therapeutic areas, including anti-inflammatory,
anticancer, and antiviral agents.[7] The "magic methyl" effect, where the addition of a methyl
group can significantly enhance the therapeutic properties of a drug, is a well-documented
phenomenon in drug discovery.[8]

Potential Biological Significance

Many indole derivatives exert their biological effects by interacting with specific cellular
signaling pathways. For instance, some indole-based compounds are known to be inhibitors of
kinases, which are key enzymes in cell signaling.
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The diagram below illustrates a simplified kinase signaling pathway, a common target for
indole-based drug candidates.
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Caption: Simplified kinase signaling pathway.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b113476/docs?utm_src=pdf-body-img#authored-by-a-senior-application-scientist
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-Methyl-1H-indol-4-ol, with a molecular weight of 147.17 g/mol , represents a valuable
chemical entity for further investigation in the field of medicinal chemistry. Its physicochemical
properties, combined with the proven therapeutic potential of the indole scaffold, make it a
compelling candidate for the development of novel therapeutic agents. This guide provides a
foundational understanding of its key characteristics to support and inspire future research
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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